![molecular formula C13H11ClFNO2S B270672 N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide](/img/structure/B270672.png)
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. This compound has gained significant attention in the scientific community due to its potential therapeutic applications in the treatment of cystic fibrosis and other diseases caused by CFTR dysfunction.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide has been extensively studied for its potential therapeutic applications in the treatment of cystic fibrosis and other diseases caused by CFTR dysfunction. CFTR is a chloride channel that plays a crucial role in maintaining the balance of salt and water in various organs, including the lungs, pancreas, and intestines. Mutations in the CFTR gene can lead to the development of cystic fibrosis, a life-threatening disease that affects approximately 70,000 people worldwide.
This compound has been shown to inhibit the activity of CFTR in a dose-dependent manner, leading to the reduction of salt and water transport across epithelial cells. This compound has been used in various in vitro and in vivo studies to investigate the role of CFTR in different physiological processes, including airway surface liquid regulation, intestinal fluid secretion, and pancreatic ductal secretion.
Mechanism of Action
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide binds to the cytoplasmic side of the CFTR protein and inhibits its activity by blocking the ATP-binding site. This results in the reduction of chloride and bicarbonate transport across epithelial cells, leading to the alteration of salt and water balance in various organs. This compound has been shown to be a potent and selective inhibitor of CFTR, with minimal effects on other ion channels and transporters.
Biochemical and physiological effects:
This compound has been shown to have significant effects on various physiological processes, including airway surface liquid regulation, intestinal fluid secretion, and pancreatic ductal secretion. In vitro studies have demonstrated that this compound can reduce the activity of CFTR in human bronchial epithelial cells, leading to the reduction of mucus viscosity and improved mucociliary clearance. This compound has also been shown to reduce the secretion of fluid and electrolytes in the intestine and pancreas, leading to the improvement of symptoms in animal models of cystic fibrosis.
Advantages and Limitations for Lab Experiments
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of CFTR, with minimal effects on other ion channels and transporters. This compound has been extensively studied in vitro and in vivo, and its mechanism of action is well understood. This compound is also commercially available from various suppliers, making it easily accessible for researchers.
However, there are also some limitations to the use of this compound in lab experiments. This compound has been shown to have off-target effects on some proteins, including the ATP-binding cassette transporter A1 (ABCA1). This compound can also be toxic to some cell types at high concentrations, and its effects on long-term cell viability are not well understood. Additionally, this compound has not been approved for clinical use, and its safety and efficacy in humans are still being investigated.
Future Directions
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide has tremendous potential for therapeutic applications in the treatment of cystic fibrosis and other diseases caused by CFTR dysfunction. Future research directions include the development of more potent and selective CFTR inhibitors, the optimization of this compound for clinical use, and the investigation of its effects on other physiological processes. This compound may also have applications in other diseases, such as diarrhea and polycystic kidney disease, where CFTR dysfunction plays a role. Overall, this compound is a promising compound that has the potential to improve the lives of millions of people worldwide.
Synthesis Methods
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 3-chloro-2-methylphenylamine with 3-fluorobenzenesulfonyl chloride in the presence of a base. The resulting intermediate is then treated with sodium hydride and chloroform to yield the final product. The synthesis of this compound has been optimized over the years, resulting in higher yields and improved purity.
properties
Molecular Formula |
C13H11ClFNO2S |
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Molecular Weight |
299.75 g/mol |
IUPAC Name |
N-(3-chloro-2-methylphenyl)-3-fluorobenzenesulfonamide |
InChI |
InChI=1S/C13H11ClFNO2S/c1-9-12(14)6-3-7-13(9)16-19(17,18)11-5-2-4-10(15)8-11/h2-8,16H,1H3 |
InChI Key |
VOBYWYFLWJWRBL-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC=CC(=C2)F |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC=CC(=C2)F |
Origin of Product |
United States |
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